Cas no 62821-26-5 (Bicyclo[2.2.1]heptane-2,2-dicarboxylic acid)

• Product Name: Bicyclo[2.2.1]heptane-2,2-dicarboxylic acid
• CAS No: 62821-26-5
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 430436
• PubChem ID: 14226066
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane-2,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2,2-dicarboxylic acid
• bicyclo[2.2.1]heptane-3,3-dicarboxylic acid
• 62821-26-5
• DTXSID70557677
• SCHEMBL2761577

• Inchi： 1S/C9H12O4/c10-7(11)9(8(12)13)4-5-1-2-6(9)3-5/h5-6H,1-4H2,(H,10,11)(H,12,13)
• InChI Key： BWWABJCTNYPMGD-UHFFFAOYSA-N
• SMILES： OC(C1(C(=O)O)CC2CCC1C2)=O

Computed Properties

• Exact Mass: 184.07356
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6